Cas no 6332-28-1 (bis(2-Phenylethyl)amine Hydrochloride)

• Product Name: bis(2-Phenylethyl)amine Hydrochloride
• CAS No: 6332-28-1
• MF: C₁₆H₂₀ClN
• MW: 261.789703369141
• CID: 959738
• PubChem ID: 2749885
• Update Time: 2025-04-19

bis(2-Phenylethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-(2-phenylethyl)ethanamine,hydrochloride
• 2-phenyl-n-(2-phenylethyl)ethanamine
• 4-Benzhydryliden-1,1-dimethyl-piperidinium, Methylsulfat
• 4-benzhydrylidene-1,1-dimethyl-piperidinium, methyl sulfate
• Demotil
• Diphemanil
• DIPHEMANIL METHYLSULFATE
• Diphemanil metilsulfate
• Diphenaethyl-amin, Hydrochlorid
• diphenethyl-amine, hydrochloride
• Diphenmethanil
• hydrochloride
• Nivelon
• Nivelona
• Prantal
• Talpran
• Variton
• bis(2-Phenylethyl)amine Hydrochloride
• N,N-bis-(2-Phenylethyl)amine hydrochloride
• SCHEMBL5028920
• 6332-28-1
• Diphenethylamine hydrochloride
• NSC27304
• Z56784653
• N,N-bis(2-phenylethyl)amine hydrochloride
• 2-phenyl-N-(2-phenylethyl)ethanamine;hydrochloride
• Diphenethylaminehydrochloride
• AKOS004905242
• G35588
• EN300-02106
• SB81932
• NSC-27304

• Inchi： 1S/C16H19N.ClH/c1-3-7-15(8-4-1)11-13-17-14-12-16-9-5-2-6-10-16;/h1-10,17H,11-14H2;1H
• InChI Key： GBMYHLWTKLNQKD-UHFFFAOYSA-N
• SMILES： Cl.N(CCC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.1286
• Monoisotopic Mass: 261.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 4.25430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines